![molecular formula C20H22Cl2N4O3S B571422 Acetic acid;2-[2-[4-[(6,7-dichloro-1,3-benzothiazol-2-yl)diazenyl]-3-methylphenyl]ethylamino]ethanol CAS No. 118218-36-3](/img/structure/B571422.png)
Acetic acid;2-[2-[4-[(6,7-dichloro-1,3-benzothiazol-2-yl)diazenyl]-3-methylphenyl]ethylamino]ethanol
Overview
Description
Acetic acid;2-[2-[4-[(6,7-dichloro-1,3-benzothiazol-2-yl)diazenyl]-3-methylphenyl]ethylamino]ethanol, also known as Acetic acid;2-[2-[4-[(6,7-dichloro-1,3-benzothiazol-2-yl)diazenyl]-3-methylphenyl]ethylamino]ethanol, is a useful research compound. Its molecular formula is C20H22Cl2N4O3S and its molecular weight is 469.381. The purity is usually 95%.
BenchChem offers high-quality Acetic acid;2-[2-[4-[(6,7-dichloro-1,3-benzothiazol-2-yl)diazenyl]-3-methylphenyl]ethylamino]ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetic acid;2-[2-[4-[(6,7-dichloro-1,3-benzothiazol-2-yl)diazenyl]-3-methylphenyl]ethylamino]ethanol including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
118218-36-3 |
|---|---|
Product Name |
Acetic acid;2-[2-[4-[(6,7-dichloro-1,3-benzothiazol-2-yl)diazenyl]-3-methylphenyl]ethylamino]ethanol |
Molecular Formula |
C20H22Cl2N4O3S |
Molecular Weight |
469.381 |
IUPAC Name |
acetic acid;2-[2-[4-[(6,7-dichloro-1,3-benzothiazol-2-yl)diazenyl]-3-methylphenyl]ethylamino]ethanol |
InChI |
InChI=1S/C18H18Cl2N4OS.C2H4O2/c1-11-10-12(6-7-21-8-9-25)2-4-14(11)23-24-18-22-15-5-3-13(19)16(20)17(15)26-18;1-2(3)4/h2-5,10,21,25H,6-9H2,1H3;1H3,(H,3,4) |
InChI Key |
CIUVVYVCPNRFSW-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)CCNCCO)N=NC2=NC3=C(S2)C(=C(C=C3)Cl)Cl.CC(=O)O |
synonyms |
Ethanol, 2-4-(6,7-dichloro-2-benzothiazolyl)azo-3-methylphenylethylamino-, acetate (ester) |
Origin of Product |
United States |
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